Cas no 1065074-18-1 (4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one)

4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one structure
1065074-18-1 structure
Product Name:4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
CAS No:1065074-18-1
MF:C9H8ClN3O
MW:209.632320404053
MDL:MFCD11053883
CID:856252
PubChem ID:46739002
Update Time:2025-04-19

4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
    • 4-(3-chloro-4-methylphenyl)-1H-1,2,4-triazol-5-one
    • 4-(3-Chloro-4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • DTXSID00674644
    • AKOS015848946
    • 1065074-18-1
    • MFCD11053883
    • BS-25723
    • MDL: MFCD11053883
    • Inchi: 1S/C9H8ClN3O/c1-6-2-3-7(4-8(6)10)13-5-11-12-9(13)14/h2-5H,1H3,(H,12,14)
    • InChI Key: FFUXAHFLJASLJH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)N1C=NNC1=O

Computed Properties

  • Exact Mass: 209.03600
  • Monoisotopic Mass: 209.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • PSA: 50.68000
  • LogP: 1.52240

4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117305-100g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
1065074-18-1 95%
100g
$715.08 2023-09-04
abcr
AB272358-1 g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; .
1065074-18-1 98%
1g
€93.00 2023-04-26
abcr
AB272358-5 g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; .
1065074-18-1 98%
5g
€195.00 2023-04-26
abcr
AB272358-25 g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; .
1065074-18-1 98%
25g
€518.00 2023-04-26
Fluorochem
210713-1g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
1065074-18-1 95%
1g
£38.00 2022-03-01
Fluorochem
210713-5g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
1065074-18-1 95%
5g
£113.00 2022-03-01
Fluorochem
210713-25g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
1065074-18-1 95%
25g
£350.00 2022-03-01
Chemenu
CM303842-100g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
1065074-18-1 95%
100g
$627 2023-03-05
abcr
AB272358-1g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; .
1065074-18-1 98%
1g
€93.00 2025-02-21
abcr
AB272358-5g
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; .
1065074-18-1 98%
5g
€195.00 2025-02-21
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